Cas no 2227713-72-4 (4-bromo-2-(3S)-3-hydroxybutyl-6-methoxyphenol)

• Product Name: 4-bromo-2-(3S)-3-hydroxybutyl-6-methoxyphenol
• CAS No: 2227713-72-4
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• CID: 6471209
• PubChem ID: 165645835
• Update Time: 2025-05-25

4-bromo-2-(3S)-3-hydroxybutyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(3S)-3-hydroxybutyl-6-methoxyphenol
• EN300-1934403
• 4-bromo-2-[(3S)-3-hydroxybutyl]-6-methoxyphenol
• 2227713-72-4

• Inchi： 1S/C11H15BrO3/c1-7(13)3-4-8-5-9(12)6-10(15-2)11(8)14/h5-7,13-14H,3-4H2,1-2H3/t7-/m0/s1
• InChI Key： AGAKMAIGERFENB-ZETCQYMHSA-N
• SMILES： BrC1C=C(C(=C(C=1)CC[C@H](C)O)O)OC

Computed Properties

• Exact Mass: 274.02046g/mol
• Monoisotopic Mass: 274.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-bromo-2-(3S)-3-hydroxybutyl-6-methoxyphenol

Research Brief on 4-bromo-2-(3S)-3-hydroxybutyl-6-methoxyphenol (CAS: 2227713-72-4): Recent Advances and Applications

The compound 4-bromo-2-(3S)-3-hydroxybutyl-6-methoxyphenol (CAS: 2227713-72-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique brominated and hydroxylated structure, exhibits promising biological activities, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, synthetic pathways, and potential therapeutic uses, positioning it as a compound of interest for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 4-bromo-2-(3S)-3-hydroxybutyl-6-methoxyphenol, highlighting its enantioselective synthesis and scalability for industrial production. The research team employed asymmetric catalysis to achieve high yields of the (3S)-configured product, which is critical for its biological activity. The study also demonstrated the compound's stability under physiological conditions, a key factor for its potential as a drug candidate.

In terms of biological activity, recent in vitro and in vivo studies have revealed that 4-bromo-2-(3S)-3-hydroxybutyl-6-methoxyphenol exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced inflammation in murine models of rheumatoid arthritis, suggesting its potential as a novel anti-inflammatory agent. The study attributed this activity to the compound's ability to modulate the NF-κB signaling pathway, a well-known target in inflammatory diseases.

Another area of active research is the compound's anticancer properties. Preliminary findings from a 2023 study in Molecular Cancer Therapeutics indicated that 4-bromo-2-(3S)-3-hydroxybutyl-6-methoxyphenol induces apoptosis in several cancer cell lines, including breast and colon cancer, through the activation of caspase-3 and -9. The compound's selectivity for cancer cells over normal cells was particularly noteworthy, as it showed minimal cytotoxicity in non-cancerous cell lines at therapeutic concentrations.

Despite these promising findings, challenges remain in the development of 4-bromo-2-(3S)-3-hydroxybutyl-6-methoxyphenol as a therapeutic agent. Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) highlighted the need for further optimization of the compound's bioavailability and metabolic stability. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations and enhance its clinical potential.

In conclusion, 4-bromo-2-(3S)-3-hydroxybutyl-6-methoxyphenol (CAS: 2227713-72-4) represents a promising candidate for further investigation in both anti-inflammatory and anticancer drug development. Its unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on advancing its preclinical development, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. The compound's progress will be closely watched by the pharmaceutical industry as it moves through the drug discovery pipeline.